Cas no 18147-81-4 (Methyl 3-(trichlorosilyl)propanoate)

Methyl 3-(trichlorosilyl)propanoate is a silane coupling agent with the molecular formula C₄H₇Cl₃O₂Si. It features both a reactive trichlorosilyl group and an ester functionality, enabling dual reactivity for surface modification and crosslinking applications. The trichlorosilyl moiety readily hydrolyzes to form silanol groups, facilitating strong adhesion to inorganic substrates such as glass, metals, and silica. Meanwhile, the methyl ester group offers compatibility with organic matrices, making it useful in hybrid material synthesis, coatings, and adhesives. Its bifunctional nature ensures enhanced interfacial bonding in composite systems. The compound is typically handled under anhydrous conditions due to its moisture sensitivity. Applications include polymer reinforcement, surface pretreatment, and specialty chemical synthesis.

Methyl 3-(trichlorosilyl)propanoate structure

18147-81-4 structure

Product Name:Methyl 3-(trichlorosilyl)propanoate

CAS No:18147-81-4

MF:C₄H₇Cl₃O₂Si

MW:221.541679620743

MDL:MFCD00018080

CID:136854

PubChem ID:87475

Update Time:2025-06-26

Methyl 3-(trichlorosilyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(trichlorosilyl)propanoate
- 2-(CARBOMETHOXY)ETHYLTRICHLOROSILANE
- 2-(CARBOMETHOXY)ETHYLTRICHLOROSILANE, tech 95
- Propanoicacid, 3-(trichlorosilyl)-, methyl ester
- 2-Carbomethoxyethyltrichlorosilane
- 3-trichlorosilanyl-propionic acid methyl ester
- 3-Trichlorsilyl-propionsaeure-methylester
- AC1L3DPX
- CTK4D7894
- EINECS 242-036-1
- Methyl 3-(trichlorosilyl)propionate
- AKOS015911367
- methyl 3-trichlorosilylpropanoate
- 60839-24-9
- 2(carbomethoxy)ethyltrichlorosilane
- Propanoic acid, 3-(trichlorosilyl)-, methyl ester
- SCHEMBL521654
- MFCD00018080
- NS00054045
- Propanoic acid, 2-(trichlorosilyl)-, methyl ester
- DTXSID0066321
- FS-5415
- 18147-81-4
- JJZ3D3R69Q
- GHWAWUSLARFVNH-UHFFFAOYSA-N
- DTXCID4035758
- DB-312823
- MDL： MFCD00018080
- Inchi： 1S/C4H7Cl3O2Si/c1-9-4(8)2-3-10(5,6)7/h2-3H2,1H3
- InChI Key： GHWAWUSLARFVNH-UHFFFAOYSA-N
- SMILES： Cl[Si](CCC(=O)OC)(Cl)Cl

Computed Properties

Exact Mass: 219.92821
Monoisotopic Mass: 219.928089g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Uncertain
Density: 1,325 g/cm3
Boiling Point: 90-92°C 25mm
Flash Point: 43°C
Refractive Index: 1.4480
PSA: 26.3
Solubility: Uncertain

Methyl 3-(trichlorosilyl)propanoate Security Information

Hazardous Material transportation number：UN 2987
Hazard Category Code： 10-34
Safety Instruction： 16-26-36/37/39
TSCA：Yes
Risk Phrases：R10

Methyl 3-(trichlorosilyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	S03650-25g	2-(Carbomethoxy)ethyltrichlorosilane	18147-81-4	95%	25g	￡82.00	2022-02-28
Fluorochem	S03650-100g	2-(Carbomethoxy)ethyltrichlorosilane	18147-81-4	95%	100g	￡265.00	2022-02-28
Fluorochem	S03650-750g	2-(Carbomethoxy)ethyltrichlorosilane	18147-81-4	95%	750g	￡875.00	2022-02-28
abcr	AB110933-25 g	2-(Carbomethoxy)ethyltrichlorosilane, 95%; .	18147-81-4	95%	25 g	€50.70	2023-07-20
abcr	AB110933-100 g	2-(Carbomethoxy)ethyltrichlorosilane, 95%; .	18147-81-4	95%	100 g	€163.80	2023-07-20
A2B Chem LLC	AA96886-750g	Propanoic acid, 3-(trichlorosilyl)-, methyl ester	18147-81-4	95%	750g	$1237.00	2024-04-20
abcr	AB110933-25g	2-(Carbomethoxy)ethyltrichlorosilane, 95%; .	18147-81-4	95%	25g	€73.00	2025-02-19
abcr	AB110933-100g	2-(Carbomethoxy)ethyltrichlorosilane, 95%; .	18147-81-4	95%	100g	€185.00	2025-02-19

Methyl 3-(trichlorosilyl)propanoate Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

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Additional information on Methyl 3-(trichlorosilyl)propanoate

Comprehensive Guide to Methyl 3-(trichlorosilyl)propanoate (CAS No. 18147-81-4): Properties, Applications, and Innovations

Methyl 3-(trichlorosilyl)propanoate (CAS No. 18147-81-4) is a specialized organosilicon compound that has garnered significant attention in advanced material science and industrial applications. This ester-functionalized silane derivative combines the reactivity of trichlorosilyl groups with the versatility of ester moieties, making it a valuable intermediate in surface modification, polymer chemistry, and nanotechnology. With the growing demand for high-performance coatings and adhesive technologies, this compound has emerged as a key player in addressing modern material challenges.

The molecular structure of Methyl 3-(trichlorosilyl)propanoate features a trichlorosilyl (–SiCl₃) group bonded to a propanoate ester, enabling dual functionality. The hydrolytic reactivity of the Si–Cl bonds allows for facile siloxane network formation, while the ester group offers compatibility with organic matrices. Recent studies highlight its role in hybrid material synthesis, particularly in sol-gel processes where it serves as a crosslinking agent for inorganic-organic composites. Researchers are increasingly exploring its potential in biointerface engineering and controlled release systems, aligning with trends in sustainable chemistry.

In industrial settings, CAS No. 18147-81-4 is utilized for surface functionalization of glass, metals, and ceramics. Its ability to form covalent bonds with hydroxylated surfaces makes it ideal for creating water-repellent coatings and anti-fogging films—applications highly relevant to the photovoltaic industry and optical device manufacturing. A 2023 market analysis revealed a 12% annual growth in demand for such silane-based modifiers, driven by the green energy sector and electric vehicle innovations.

From a synthetic perspective, Methyl 3-(trichlorosilyl)propanoate exhibits unique chemo-selectivity in reactions. The ester group remains stable during silane coupling processes, allowing sequential derivatization—a property exploited in multi-step grafting strategies. This characteristic has spurred innovations in click chemistry applications, where it serves as a platform for modular functionalization of nanomaterials. Recent patents describe its use in quantum dot encapsulation and conductive ink formulations, addressing needs in flexible electronics.

Environmental and handling considerations for 18147-81-4 follow standard protocols for moisture-sensitive compounds. Storage under inert atmosphere and controlled humidity conditions ensures stability. The compound’s hydrolysis byproducts can be neutralized through standard procedures, with several manufacturers offering stabilized formulations for safer handling. These developments respond to the industry’s focus on EHS compliance and process safety.

Emerging research directions for Methyl 3-(trichlorosilyl)propanoate include its integration with biodegradable polymers and smart responsive materials. A 2024 study demonstrated its utility in creating pH-sensitive silica-polymer hybrids for drug delivery systems. Furthermore, its role in carbon capture materials is being investigated, tapping into the global interest in CO₂ sequestration technologies. These applications position the compound at the forefront of materials innovation.

The analytical characterization of CAS 18147-81-4 typically involves FT-IR spectroscopy (showing distinctive Si–Cl stretches at 580 cm⁻¹ and C=O at 1735 cm⁻¹), NMR spectroscopy (²⁹Si NMR δ −15 to −20 ppm), and mass spectrometry. Quality control protocols emphasize monitoring hydrolytic stability and purity levels, with HPLC methods being developed for trace analysis. Such rigorous characterization supports its use in high-value applications where consistency is critical.

Market trends indicate expanding applications of Methyl 3-(trichlorosilyl)propanoate in 3D printing resins and wearable sensor technologies. Its compatibility with photopolymerization processes enables the creation of mechanically robust yet functionally graded materials. As industries seek multifunctional additives, this compound’s ability to simultaneously improve adhesion, thermal stability, and surface energy makes it a compelling choice for next-generation material design.